3-((4-Amino-2-methylpyrimidin-5-yl)methyl)-5-(2-(benzoyloxy)ethyl)-4-methylthiazol-3-ium chloride hydrochloride

• IUPAC Name: 2-[3-[(4-amino-2-methylpyrimidin-1-ium-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethyl benzoate;dichloride
• InChI: InChI=1S/C19H21N4O2S.2ClH/c1-13-17(8-9-25-19(24)15-6-4-3-5-7-15)26-12-23(13)11-16-10-21-14(2)22-18(16)20;;/h3-7,10,12H,8-9,11H2,1-2H3,(H2,20,21,22);2*1H/q+1;;/p-1
• InChI Key: VVIAAKNVDRRCLK-UHFFFAOYSA-M
• Canonical SMILES: CC1=C(SC=[N+]1CC2=C[NH+]=C(N=C2N)C)CCOC(=O)C3=CC=CC=C3.[Cl-].[Cl-]
• Molecular Formula: C19H22Cl2N4O2S
• Molecular Weight: 441.4 g/mol
• CAS No.: 1052-32-0

Description

2-[3-[(4-Amino-2-methylpyrimidin-1-ium-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethyl benzoate;dichloride is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound is characterized by its unique structure, which includes a pyrimidinium and thiazolium moiety linked to a benzoate group.

Scientific Research Applications

2-[3-[(4-Amino-2-methylpyrimidin-1-ium-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethyl benzoate;dichloride has several scientific research applications:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Safety and Hazards

The compound has a GHS07 signal word of "Warning". The hazard statements are H302-H315-H319-H335. The precautionary statements are P261-P305+P351+P338.

Mechanism of Action

Target of Action

It is related toThiamine , also known as Vitamin B1, which plays a crucial role in cellular energy production and nerve function .

Biochemical Pathways

The compound likely affects the biochemical pathways involving Thiamine. Thiamine is a coenzyme in the pentose phosphate pathway, a necessary step in the synthesis of nucleic acids. It also acts as a coenzyme to the decarboxylation of alpha-keto acids in the citric acid cycle, a key step in cellular respiration .

Pharmacokinetics

It is metabolized in the liver and excreted in the urine .

Result of Action

Given its relation to thiamine, it may contribute to energy production, nerve function, and the synthesis of nucleic acids .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[3-[(4-Amino-2-methylpyrimidin-1-ium-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethyl benzoate;dichloride typically involves multi-step organic reactions. The initial step often includes the formation of the pyrimidinium and thiazolium rings, followed by their subsequent coupling. The final step involves the esterification of the benzoate group and the formation of the dichloride salt. The reaction conditions usually require controlled temperatures, specific solvents, and catalysts to ensure high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactors where the reaction conditions are meticulously controlled. The use of automated systems for monitoring and adjusting parameters such as temperature, pH, and reactant concentrations is common to achieve consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

2-[3-[(4-Amino-2-methylpyrimidin-1-ium-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethyl benzoate;dichloride can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride can be used.

Substitution: Nucleophilic or electrophilic substitution reactions can occur, depending on the reactants and conditions.

Common Reagents and Conditions

Common reagents include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various catalysts (e.g., palladium on carbon for hydrogenation reactions). The conditions often involve specific temperatures, pressures, and solvents to optimize the reaction rates and yields.

Major Products

The major products formed from these reactions depend on the specific type of reaction and conditions used. For example, oxidation may yield corresponding oxides, while reduction could produce alcohols or amines.

Comparison with Similar Compounds

Similar Compounds

4,4’-Difluorobenzophenone: An organic compound used as a precursor to high-performance polymers.

4-Methoxyphenethylamine: A compound used in organic synthesis and as a precursor for other chemicals.

Uniqueness

What sets 2-[3-[(4-Amino-2-methylpyrimidin-1-ium-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethyl benzoate;dichloride apart is its unique combination of pyrimidinium and thiazolium moieties, which confer distinct chemical and biological properties. This structural uniqueness allows for specific interactions with molecular targets, making it a valuable compound for research and potential therapeutic applications.